Cas no 69747-83-7 (dibenzo[b,d]thiophene-1-ol)
dibenzo[b,d]thiophene-1-ol structure
Product Name:dibenzo[b,d]thiophene-1-ol
CAS No:69747-83-7
MF:C12H8OS
MW:200.256321907043
CID:1739210
PubChem ID:150130
Update Time:2025-04-21
dibenzo[b,d]thiophene-1-ol Chemical and Physical Properties
Names and Identifiers
-
- dibenzo[b,d]thiophene-1-ol
- dibenzothiophen-1-ol
- Dibenzo[b,d]thiophen-1-ol
- 69747-83-7
- SCHEMBL2338956
- 1-Hydroxydibenzothiophene
- hydroxydibenzothiophene
- DTXSID40220043
- AI-942/13331608
- WMULKBIXKMJJBM-UHFFFAOYSA-N
- DA-03481
- CCRIS 5305
-
- Inchi: 1S/C12H8OS/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7,13H
- InChI Key: WMULKBIXKMJJBM-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C(=CC=CC1=2)O
Computed Properties
- Exact Mass: 200.02964
- Monoisotopic Mass: 200.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- PSA: 20.23
dibenzo[b,d]thiophene-1-ol Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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